Cas no 1285562-33-5 ((4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol)

(4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol is a chiral aromatic alcohol featuring a methoxy-substituted phenyl ring and a methyl-substituted furan moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its bifunctional structure allows for further derivatization at both the hydroxyl and aromatic groups, enabling tailored modifications for specific applications. The presence of electron-donating methoxy and methyl groups enhances its reactivity in electrophilic substitutions and metal-catalyzed coupling reactions. The compound's stability under standard conditions and well-defined stereochemistry make it suitable for asymmetric synthesis and chiral ligand development.
(4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol structure
1285562-33-5 structure
Product Name:(4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol
CAS No:1285562-33-5
MF:C14H16O3
MW:232.275044441223
MDL:MFCD07775377
CID:5158650
Update Time:2026-03-04

(4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol
    • 4-Methoxy-2-methylphenyl-(5-methyl-2-furyl)methanol
    • (4-methoxy-2-methylphenyl)-(5-methylfuran-2-yl)methanol
    • MDL: MFCD07775377
    • Inchi: 1S/C14H16O3/c1-9-8-11(16-3)5-6-12(9)14(15)13-7-4-10(2)17-13/h4-8,14-15H,1-3H3
    • InChI Key: LIHGJUHPJNMBLF-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(C1C=CC(=CC=1C)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 244
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.6

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Additional information on (4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol

Comprehensive Overview of (4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol (CAS No. 1285562-33-5)

(4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol, with the CAS No. 1285562-33-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique methoxy and furan functional groups, exhibits versatile applications in pharmaceutical intermediates and agrochemical research. Its molecular structure, combining a 4-methoxy-2-methylphenyl moiety with a 5-methylfuran-2-yl group, makes it a valuable building block for synthesizing more complex molecules.

The growing interest in (4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol is driven by its potential role in drug discovery. Researchers are exploring its utility as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's methanol derivative enhances its solubility, making it suitable for various formulation studies. Additionally, its furan ring is a key feature in many natural products, aligning with the current trend toward green chemistry and sustainable synthesis methods.

In the context of material science, CAS No. 1285562-33-5 is being investigated for its potential in polymer and coating applications. The 4-methoxy-2-methylphenyl group contributes to thermal stability, while the 5-methylfuran-2-yl moiety offers reactivity for cross-linking reactions. This dual functionality positions the compound as a candidate for advanced functional materials, such as adhesives and resins. Industry experts are particularly interested in its compatibility with biodegradable polymers, a hot topic in environmental sustainability.

From a synthetic chemistry perspective, the preparation of (4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol involves Grignard reactions or reduction techniques, which are well-documented in literature. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification methods. The compound's spectroscopic properties, including NMR and IR data, are essential for quality control and regulatory compliance, ensuring its suitability for high-value research.

The demand for CAS No. 1285562-33-5 is also linked to its role in flavor and fragrance industries. The furan derivatives are known for their aromatic profiles, and modifications to the methoxy group can fine-tune olfactory characteristics. This application aligns with consumer trends favoring natural-derived ingredients in perfumery and food additives. Companies are investing in scalable synthesis routes to meet the rising market needs.

In summary, (4-Methoxy-2-methylphenyl)(5-methylfuran-2-yl)methanol (CAS No. 1285562-33-5) is a multifaceted compound with broad relevance across pharmaceuticals, materials, and specialty chemicals. Its structural features and adaptable chemistry make it a focal point for innovation, particularly in sustainable technologies and drug development. As research progresses, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.

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